Cas no 2227780-36-9 (4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one
• CAS No: 2227780-36-9
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 6179194
• PubChem ID: 165601974
• Update Time: 2025-06-30

4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one
• 2227780-36-9
• EN300-1636220

• Inchi： 1S/C9H12N2OS/c1-11-8(12)4-7(10)9(11)6-2-3-13-5-6/h2-3,5,7,9H,4,10H2,1H3/t7-,9+/m0/s1
• InChI Key： VXUBIIGLKCZZOF-IONNQARKSA-N
• SMILES： S1C=CC(=C1)[C@@H]1[C@H](CC(N1C)=O)N

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one

Comprehensive Overview of 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one (CAS No. 2227780-36-9)

4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one (CAS No. 2227780-36-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidin-2-one core and thiophene moiety, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The molecular structure of 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one combines a pyrrolidin-2-one ring with a thiophene substituent, enhancing its versatility in synthetic chemistry. The presence of an amino group at the 4-position and a methyl group at the 1-position further contributes to its reactivity and potential interactions with biological systems. These attributes align with current trends in medicinal chemistry, where heterocyclic compounds like this are explored for their therapeutic potential.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and precision medicine. 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one fits into this narrative as researchers investigate its role in targeting enzymes or receptors implicated in various diseases. Its CAS No. 2227780-36-9 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial labs.

One of the key reasons for the compound's popularity is its potential application in central nervous system (CNS) drug development. The thiophene moiety is known for its ability to cross the blood-brain barrier, making it a valuable scaffold for neuroactive compounds. Additionally, the pyrrolidin-2-one core is a common feature in nootropics and cognitive enhancers, further fueling interest in this molecule.

Synthetic routes to 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one often involve multi-step organic reactions, including cyclization and functional group interconversion. Researchers optimize these processes to improve yield and purity, addressing challenges such as regioselectivity and stereochemistry. The compound's CAS No. 2227780-36-9 is a critical identifier in patent literature and research papers, ensuring accurate referencing across studies.

Beyond pharmaceuticals, 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one is also explored in material science. Its conjugated system and heteroatom-rich structure make it a candidate for organic electronics, such as OLEDs or conductive polymers. This interdisciplinary appeal underscores the compound's versatility and broadens its research applications.

Environmental and safety considerations are paramount when working with 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one. While not classified as hazardous, proper handling protocols are essential to ensure researcher safety and compound integrity. Its CAS No. 2227780-36-9 is often cross-referenced in safety databases to confirm regulatory compliance.

In summary, 4-amino-1-methyl-5-(thiophen-3-yl)pyrrolidin-2-one (CAS No. 2227780-36-9) represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential in drug discovery and material science, positions it as a molecule of significant interest. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovative research.